Cas no 814-22-2 (Phosphoric acid,diethyl propyl ester)

• Product Name: Phosphoric acid,diethyl propyl ester
• CAS No: 814-22-2
• MF: C₇H₁₇O₄P
• MW: 196.181243658066
• CID: 726540
• PubChem ID: 69943
• Update Time: 2025-04-19

Phosphoric acid,diethyl propyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid,diethyl propyl ester
• 1-diethoxyphosphoryloxypropane
• diethyl propyl phosphate
• 1-01-00-00179 (Beilstein Handbook Reference)
• SCHEMBL575634
• DTXSID00231079
• BRN 1706424
• Phosphoric acid, diethyl propyl ester
• Ethyl propyl phosphate
• 814-22-2

• Inchi： 1S/C7H17O4P/c1-4-7-11-12(8,9-5-2)10-6-3/h4-7H2,1-3H3
• InChI Key： IHPUVAUZMHQZSK-UHFFFAOYSA-N
• SMILES： P(=O)(OCC)(OCC)OCCC

Computed Properties

• Exact Mass: 196.086
• Monoisotopic Mass: 196.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 44.8A^2

Experimental Properties

• Density: 1.047
• Boiling Point: 230.6°C at 760 mmHg
• Flash Point: 107.4°C
• Refractive Index: 1.411
• PSA: 54.57000
• LogP: 2.59410